![molecular formula C20H16FNO2S B2832506 5-(4-fluorobenzyl)-2-(furan-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one CAS No. 863005-34-9](/img/structure/B2832506.png)
5-(4-fluorobenzyl)-2-(furan-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
Description
5-(4-fluorobenzyl)-2-(furan-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one, also known as FBT, is a chemical compound that belongs to the thiazepine class of drugs. It has been found to exhibit a range of pharmacological effects, including antipsychotic, anxiolytic, and antidepressant properties.
Scientific Research Applications
Fluorinated Acceptor Based Systems
A study by Çakal et al. (2021) investigated monomers in a donor-acceptor-donor array, including a compound with a similar structure to 5-(4-fluorobenzyl)-2-(furan-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one. This research focused on the electrochemical and optical properties of these systems, revealing their potential in electrochromic applications due to their low bandgap values and quick switching times (Çakal et al., 2021).
Anticonvulsant Activities
Kohn et al. (1993) synthesized and evaluated a set of C(alpha)-heteroaromatic analogues, including a structure related to the compound . They found these analogues displayed significant protection against seizures in mice, suggesting potential applications in developing new anticonvulsant drugs (Kohn et al., 1993).
Solid-Phase Synthesis
Lee et al. (1999) described a solid-phase synthesis method for 3,4,5-substituted 1,5-benzodiazepin-2-ones, using a similar compound. This approach highlighted the potential for efficient, high-yield synthesis of complex molecules for pharmacological research (Lee et al., 1999).
Diabetes-Related Targets
Mphahlele et al. (2020) evaluated 5-acetyl-2-aryl-6-hydroxybenzo[b]furans for their effectiveness against targets linked to type 2 diabetes. These compounds showed potential as inhibitors and antioxidants, indicating possible applications in diabetes treatment (Mphahlele et al., 2020).
Thiazolopyrimidine Derivatives
Selvam et al. (2012) synthesized derivatives with a structure similar to the target compound, focusing on their antinociceptive and anti-inflammatory properties. This study opens avenues for developing new pain and inflammation management drugs (Selvam et al., 2012).
properties
IUPAC Name |
5-[(4-fluorophenyl)methyl]-2-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FNO2S/c21-15-9-7-14(8-10-15)13-22-16-4-1-2-6-18(16)25-19(12-20(22)23)17-5-3-11-24-17/h1-11,19H,12-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFBOUEKDSOCLHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(SC2=CC=CC=C2N(C1=O)CC3=CC=C(C=C3)F)C4=CC=CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-fluorobenzyl)-2-(furan-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Spiro[2.4]heptan-6-amine;hydrochloride](/img/structure/B2832424.png)
![11,12-dimethoxy-2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]-8,9,13b,14-tetrahydro-6H-pyrazolo[5'',1'':2',3']pyrimido[4',5':4,5]pyrido[2,1-a]isoquinolin-6-one](/img/structure/B2832426.png)
![(E)-3-(benzo[d][1,3]dioxol-5-ylamino)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile](/img/structure/B2832429.png)
![3-[[1-(5-Cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl]-7-fluoroquinazolin-4-one](/img/structure/B2832434.png)
![Ethyl 3-[(3-methoxyphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate](/img/structure/B2832441.png)
![1,2-Dihydroimidazo[1,2-a]benzimidazol-3-yl-[5-(2,5-dimethoxyphenyl)-2-methylpyrazol-3-yl]methanone](/img/structure/B2832442.png)
![3-{5-[({[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(4-methoxyphenyl)methyl]propanamide](/img/structure/B2832443.png)
